2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide

• IUPAC Name: 2-[[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C18H17N3O4S/c1-23-14-8-12(9-15(10-14)24-2)17-20-21-18(25-17)26-11-16(22)19-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: KFHFDDAIEFCEEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)SCC(=O)NC3=CC=CC=C3)OC
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide is a synthetic compound that has gained significant attention in scientific research due to its unique properties. It is a thioether derivative of 1,3,4-oxadiazole, which is a heterocyclic compound containing nitrogen, oxygen, and carbon atoms. This compound has shown promising results in various research areas, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it has been reported to modulate the expression of various genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its anti-inflammatory, anti-cancer, and neuroprotective properties. It has also been reported to improve cognitive function and memory in animal models. However, further studies are needed to fully understand its effects on human health.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide in lab experiments include its ease of synthesis, high purity, and low toxicity. It can be easily modified to obtain derivatives with different properties. However, its limitations include its limited solubility in water and some organic solvents, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its pharmacokinetic and pharmacodynamic properties to improve its efficacy and safety as a drug candidate. Additionally, it can be explored as a potential probe for studying protein-protein interactions and enzyme activity. Finally, its potential as a therapeutic agent for various diseases can be further evaluated in preclinical and clinical studies.
Conclusion:
In conclusion, 2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide is a synthetic compound with promising properties for scientific research. Its ease of synthesis, high purity, and low toxicity make it an attractive candidate for various research areas. Its potential as a drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases, as well as its use as a probe for studying protein-protein interactions and enzyme activity, make it a valuable tool for scientific research. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide involves the reaction of 5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazole-2-thiol with N-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or chloroform, and the product is obtained by filtration and recrystallization. The purity and yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

2-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-N-phenylacetamide has shown potential in various scientific research areas. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. In biochemistry, it has been used as a probe for studying protein-protein interactions and enzyme activity. In pharmacology, it has been evaluated for its pharmacokinetic and pharmacodynamic properties.